Lithium difluoroacetate
Overview
Description
Lithium difluoroacetate is a chemical compound . It has been used in the development of a new high-voltage electrolyte for lithium-ion batteries .
Synthesis Analysis
The synthesis of Lithium difluoroacetate has been reported in the literature. For instance, the condensation of ethyl difluoroacetate with ethyl acetate in the presence of lithium hydride afforded lithium ethyl 4,4-difluoro- and ethyl 4,4,4-trifluoro-3-oxybutenoates . Another source suggests that Lithium difluoroacetate can be synthesized from Ethyl difluoroacetate .Chemical Reactions Analysis
Lithium difluoroacetate has been evaluated in high-voltage LiNi 1/3 Co 1/3 Mn 1/3 O2/graphite pouch cells. Conventional carbonate-based electrolytes containing 1 wt % Lithium difluoroacetate can notably enhance the cyclability and rate capability of the battery at 4.5 V . Another study evaluated the reaction mechanism of lithium polysulfide (Li2S6) with the electrolyte additive methyl trifluoroacetate (CH3TFA) in the gas and solvent phase .Scientific Research Applications
High-Voltage Electrolyte in Lithium-Ion Batteries
Lithium difluoroacetate may be used as an additive in high-voltage electrolytes for lithium-ion batteries. Additives like ethyl difluoroacetate have been studied for their ability to form a solid electrolyte interphase (SEI) that suppresses hydrogen evolution, which is crucial for battery stability and longevity .
Hydrolytic Defluorination Research
Research into the hydrolytic defluorination of compounds like difluoroacetate is significant due to the strong bond between fluorine and carbon. Understanding this process can lead to insights into breaking these bonds under mild conditions, which has implications for environmental remediation and synthesis of complex molecules .
Density Functional Theory (DFT) Calculations
Lithium difluoroacetate could be involved in studies guided by density functional theory calculations to develop new materials or chemical processes. For example, DFT calculations are used to develop new electrolytes for batteries .
4. Cathode Material Development for Electric Vehicles Compounds related to lithium difluoroacetate may be used in the development of cathode materials for electric vehicles and large-scale storage systems. These materials require large capacity, good thermal stability, and cost-effectiveness .
Multifunctional Electrolyte Additive
Similar to lithium difluoro(oxalate)borate, lithium difluoroacetate might serve as a multifunctional electrolyte additive that enhances the performance of high-voltage batteries .
Mechanism of Action
Target of Action
Lithium Difluoroacetate primarily targets enzymes that have magnesium as a cofactor . These include glycogen synthase kinase 3 (GSK-3) and inositol monophosphatase (IMPA) . These enzymes play crucial roles in various cellular processes, including signal transduction, cell proliferation, and neuronal plasticity .
Mode of Action
Lithium Difluoroacetate interacts with its targets by competing for macromolecular sites that are relatively specific for other cations, most especially for sodium and magnesium . This competition modulates the biochemical phenotype . For instance, lithium inhibits GSK-3, which in turn enhances the activity of Brain-Derived Neurotrophic Factor (BDNF), a key player in neurogenesis and synaptic plasticity .
Biochemical Pathways
Lithium Difluoroacetate affects several biochemical pathways. It reduces amyloid deposition and tau phosphorylation, enhances autophagy, neurogenesis, and synaptic plasticity, regulates cholinergic and glucose metabolism, inhibits neuroinflammation, oxidative stress, and apoptosis, while preserving mitochondrial function . These effects collectively contribute to lithium’s neuroprotective properties .
Pharmacokinetics
The pharmacokinetics of Lithium Difluoroacetate is linear within the dose regimen used in clinical practice . Lithium has an extremely narrow therapeutic window, making therapeutic drug monitoring essential .
Result of Action
The molecular and cellular effects of Lithium Difluoroacetate’s action are manifold. It reduces total tau levels, modulates the production and clearance of Aβ, and enhances the activity of BDNF . These actions result in neuroprotection, reduced neuroinflammation, and improved cognitive function .
Action Environment
Environmental factors, such as temperature and the presence of other chemical compounds, can influence the action, efficacy, and stability of Lithium Difluoroacetate. For instance, fluorination can effectively weaken Li+‐solvent interaction to facilitate the desolvation process at low temperature . A high degree of fluorination sacrifices salt dissociation and ionic conductivity . Therefore, the environment in which Lithium Difluoroacetate operates can significantly impact its effectiveness.
properties
IUPAC Name |
lithium;2,2-difluoroacetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H2F2O2.Li/c3-1(4)2(5)6;/h1H,(H,5,6);/q;+1/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NMDVDVNJDCUBDD-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li+].C(C(=O)[O-])(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2HF2LiO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80635576 |
Source
|
| Record name | Lithium difluoroacetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80635576 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
102.0 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
74956-94-8 |
Source
|
| Record name | Lithium difluoroacetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80635576 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Lithium difluoroacetate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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